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Compound of Interest

Compound Name: LY86057

Cat. No.: B1675719 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

LY86057, a synthetic organic compound used in research. Adherence to these procedures is

vital for ensuring personnel safety, maintaining a secure laboratory environment, and complying

with environmental regulations. This guide is intended for researchers, scientists, and drug

development professionals.

Immediate Safety Precautions
Before handling LY86057, it is imperative to consult your institution's specific safety protocols

and the manufacturer's safety data sheet (SDS) if available. In the absence of a specific SDS

for LY86057, it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Safety goggles to protect from splashes.

Chemical-resistant gloves (e.g., nitrile).

A lab coat.

Handling: All handling of solid LY86057 or its solutions should be performed in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Physico-Chemical Properties of LY86057
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The following table summarizes key quantitative data for LY86057.[1]

Property Value

Molecular Weight 342.19

XLogP 2.13

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 4

Rotatable Bonds 4

Topological Polar Surface Area 65.56 Å²

Step-by-Step Disposal Procedures
The disposal of LY86057 must be managed as hazardous chemical waste. Do not dispose of

this compound in the regular trash or down the drain.[2]

Step 1: Waste Identification and Segregation

Properly identifying and segregating waste streams is the first critical step.

Solid Waste: This includes pure LY86057 powder, as well as items grossly contaminated with

the solid compound, such as weighing papers, spatulas, and contaminated wipes.

Liquid Waste: This category includes any solutions containing LY86057, such as stock

solutions or experimental media.

Contaminated Labware: Items with minimal contamination, such as pipette tips, tubes, and

gloves, should also be treated as hazardous waste.

Sharps Waste: Any needles, syringes, or other sharps contaminated with LY86057 must be

disposed of in a designated sharps container.[2][3]

Step 2: Container Management and Labeling
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Use Appropriate Containers: All waste containers must be in good condition, chemically

compatible with the waste they contain, and have secure, leak-proof lids.[4]

Proper Labeling: Every waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "LY86057," the solvent name if applicable (e.g., "in DMSO"),

and the date when waste was first added.[2][4]

Step 3: Storage in the Laboratory

Designated Satellite Accumulation Area: Store all LY86057 waste in a designated and

properly marked satellite accumulation area within your laboratory.

Secondary Containment: Liquid waste containers should always be placed in secondary

containment to prevent spills from spreading.[2][4]

Adhere to Institutional Guidelines: Be aware of and follow your institution's specific rules

regarding the maximum volume of hazardous waste that can be stored in a satellite

accumulation area and the time limits for storage.[2]

Step 4: Final Disposal

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste. Do not attempt to transport or

dispose of the waste yourself.[2]

Documentation: Ensure all necessary paperwork is completed for the waste pickup as

required by your institution and local regulations.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of LY86057.
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Caption: Workflow for the safe disposal of LY86057 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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